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Compound of Interest

Compound Name: 4-Iodo-2-methylbenzoyl chloride

Cat. No.: B13703525

Get Quote

Executive Summary
4-Iodo-2-methylbenzoyl chloride (CAS 1261777-06-3) is a bifunctional electrophile critical to

modern medicinal chemistry. It serves as a "linchpin" scaffold, enabling the rapid construction

of polysubstituted aromatic systems found in kinase inhibitors, GPCR ligands, and antiviral

agents (e.g., RSV inhibitors).

Its strategic value lies in its orthogonal reactivity:

Acid Chloride (C-1): Highly reactive towards nucleophiles (amines, alcohols) for immediate

scaffold assembly.

Aryl Iodide (C-4): A dormant "handle" ready for late-stage diversification via palladium-

catalyzed cross-coupling (Suzuki, Sonogashira, Buchwald-Hartwig).

Ortho-Methyl (C-2): Provides steric bulk that restricts bond rotation (atropisomerism control)

and blocks metabolic hot-spots, enhancing drug-like properties.
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Property Specification

CAS Number 1261777-06-3

Molecular Formula C₈H₆ClIO

Molecular Weight 280.49 g/mol

Physical State
Yellow to brown solid or semi-solid (low melting

point)

Storage
2–8°C, under inert atmosphere

(Argon/Nitrogen). Moisture sensitive.[1]

Precursor
4-Iodo-2-methylbenzoic acid (CAS 133232-58-

3)

Safety Warning: This compound is a corrosive lachrymator. It hydrolyzes rapidly in moist air to

release HCl. All manipulations must occur in a fume hood using anhydrous solvents.

Synthesis of the Building Block
Note: While commercially available, fresh preparation is recommended for sensitive

applications to avoid hydrolysis impurities.

Protocol A: Activation of 4-Iodo-2-methylbenzoic Acid
Objective: quantitative conversion of the acid to the acid chloride.

Reagents:

4-Iodo-2-methylbenzoic acid (1.0 equiv)

Oxalyl chloride (1.5 equiv)

DMF (catalytic, 2-3 drops)

Dichloromethane (DCM), anhydrous

Step-by-Step Procedure:
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Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a

nitrogen inlet.

Dissolution: Charge the flask with 4-iodo-2-methylbenzoic acid (e.g., 5.0 g, 19.1 mmol) and

anhydrous DCM (50 mL). The suspension may not be fully soluble initially.

Catalysis: Add catalytic DMF (2 drops). Mechanism: DMF forms the Vilsmeier-Haack reagent

intermediate, significantly accelerating the reaction.

Addition: Cool to 0°C. Add oxalyl chloride (2.4 mL, 28.6 mmol) dropwise via syringe over 10

minutes. Gas evolution (CO, CO₂, HCl) will be vigorous.

Reaction: Remove the ice bath and stir at room temperature (RT) for 2–3 hours. The solution

should become clear and homogeneous.

Work-up: Concentrate the mixture on a rotary evaporator strictly under anhydrous conditions.

Co-evaporate with dry toluene (2x) to remove excess oxalyl chloride.

Result: The residue is 4-iodo-2-methylbenzoyl chloride, used immediately in the next step

without purification.

Application Module I: Scaffold Assembly
(Amidation)
Context: This step establishes the core pharmacophore. The 2-methyl group exerts steric

pressure, often requiring forcing conditions if the nucleophile is bulky.

Protocol B: Coupling with Sterically Hindered Amines
Target: Synthesis of N-substituted-4-iodo-2-methylbenzamide.

Reagents:

Crude 4-iodo-2-methylbenzoyl chloride (from Protocol A)

Amine nucleophile (e.g., 4-amino-substituted heterocycle) (1.1 equiv)

Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.5 equiv)
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THF or DCM (anhydrous)

Step-by-Step Procedure:

Preparation: Dissolve the amine (1.1 equiv) and DIPEA (2.5 equiv) in anhydrous THF (10

mL/g of acid chloride) in a dry flask under nitrogen. Cool to 0°C.

Addition: Dissolve the crude acid chloride in minimal THF. Add this solution dropwise to the

amine mixture.

Expert Insight: Adding the acid chloride to the amine (inverse addition) prevents the

formation of symmetric anhydride byproducts.

Monitoring: Stir at RT. Monitor by TLC or LCMS.

Self-Validation: Look for the disappearance of the amine peak and the emergence of the

amide mass (M+H). The acid chloride hydrolyzes to the acid on LCMS (M-Cl+OH), so

monitor the amine consumption.

Quench: Quench with saturated NaHCO₃ solution.

Isolation: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate. Purify via

flash chromatography (Hexanes/EtOAc).

Application Module II: Downstream Diversification
Context: The iodine atom at C-4 is highly reactive toward oxidative addition with Pd(0), allowing

for "late-stage functionalization" after the amide bond is formed.

Protocol C: Suzuki-Miyaura Cross-Coupling
Target: Biaryl synthesis (e.g., 4-(heteroaryl)-2-methylbenzamide).

Reagents:

4-Iodo-2-methylbenzamide scaffold (1.0 equiv)

Boronic acid/ester (1.2–1.5 equiv)
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Catalyst: Pd(dppf)Cl₂·DCM or Pd(PPh₃)₄ (5 mol%)

Base: K₂CO₃ (2 M aq. solution, 3.0 equiv)

Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure:

Degassing: In a microwave vial or pressure tube, combine the aryl iodide scaffold, boronic

acid, and palladium catalyst.

Solvent Addition: Add 1,4-dioxane and the aqueous base. Sparge with nitrogen gas for 5

minutes. Oxygen is the enemy of Pd(0) catalytic cycles.

Reaction: Seal and heat to 80–100°C (or 110°C in microwave for 30 min).

Mechanistic Note: The 4-iodo position is electronically activated by the electron-

withdrawing amide group, facilitating rapid oxidative addition.

Work-up: Filter through a Celite pad to remove Pd black. Dilute with water and extract with

EtOAc.

Purification: Silica gel chromatography.

Strategic Utility & Logic
The "Ortho-Methyl" Effect
The 2-methyl substituent is not merely a carbon spacer; it is a conformational lock.

Atropisomerism: In biaryl systems, the 2-methyl group creates a high energy barrier to

rotation. This can be exploited to lock a drug molecule into its bioactive conformation,

increasing potency.

Metabolic Stability: The methyl group sterically shields the amide bond from amidases and

blocks the ortho-position from metabolic oxidation (CYP450).

Visualizing the Workflow
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The following diagram illustrates the divergent synthesis pathway enabled by this building

block.

Module I: Activation Module II: Assembly Module III: Diversification

4-Iodo-2-methylbenzoic Acid
(Precursor)

4-Iodo-2-methylbenzoyl
Chloride

(The Building Block)

Oxalyl Chloride
DMF (cat), DCM 4-Iodo-2-methylbenzamide

(Scaffold)

Amine (R-NH2)
DIPEA, THF Final Drug Candidate

(Biaryl System)

Suzuki Coupling
Ar-B(OH)2, Pd(0)

Click to download full resolution via product page

Caption: Sequential activation and functionalization workflow. The chloride activates the

carboxyl group (Module I), enabling scaffold assembly (Module II), while the iodine remains

intact for late-stage diversification (Module III).

Troubleshooting & Expert Tips
Issue Probable Cause Solution

Low Yield in Amidation Hydrolysis of acid chloride

Ensure DCM/THF is

anhydrous. Use fresh oxalyl

chloride. Add the acid chloride

to the amine.[2]

Symmetric Anhydride

Formation

Inverse addition (Amine to Acid

Chloride)

Always add Acid Chloride to

excess Amine/Base to keep

nucleophile concentration high.

Stalled Suzuki Coupling
Catalyst poisoning or Steric

clash

Switch to highly active

catalysts like Pd(dtbpf)Cl₂ or

XPhos Pd G3. Degass

solvents thoroughly.

Des-iodo byproduct Proto-dehalogenation

Reduce reaction temperature.

Ensure base is not too strong

(switch from K₃PO₄ to K₂CO₃

or NaHCO₃).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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